Ethanol Ethanol Ethanol, also known as ethyl alcohol or 1-hydroxyethane, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Ethanol is a drug which is used for therapeutic neurolysis of nerves or ganglia for the relief of intractable chronic pain in such conditions as inoperable cancer and trigeminal neuralgia (tic douloureux), in patients for whom neurosurgical procedures are contraindicated. Ethanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethanol has been found throughout most human tissues, and has also been detected in most biofluids, including urine, feces, blood, and sweat. Within the cell, ethanol is primarily located in the cytoplasm, peroxisome and myelin sheath. Ethanol exists in all eukaryotes, ranging from yeast to humans. Ethanol participates in a number of enzymatic reactions. In particular, Ethanol can be converted into acetaldehyde; which is mediated by the enzyme alcohol dehydrogenase 1B. Furthermore, Ethanol can be converted into acetaldehyde through its interaction with the enzyme cytochrome P450 2E1. Finally, Ethanol can be biosynthesized from acetaldehyde through the action of the enzyme alcohol dehydrogenase. In humans, ethanol is involved in the ethanol degradation pathway and the disulfiram action pathway. Outside of the human body, ethanol can be found in corn and safflower. This makes ethanol a potential biomarker for the consumption of these food products. Ethanol is a potentially toxic compound. Ethanol has been found to be associated with several diseases known as cervical myelopathy, kidney disease, and lung cancer; ethanol has also been linked to the inborn metabolic disorders including celiac disease.
Ethanol is a primary alcohol that is ethane in which one of the hydrogens is substituted by a hydroxy group. It has a role as an antiseptic drug, a polar solvent, a neurotoxin, a central nervous system depressant, a teratogenic agent, a NMDA receptor antagonist, a protein kinase C agonist, a disinfectant, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a primary alcohol, an alkyl alcohol, a volatile organic compound and a member of ethanols. It is a conjugate acid of an ethoxide.
Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55°F. Density 6.5 lb / gal. Vapors are heavier than air.
Brand Name: Vulcanchem
CAS No.: 64-17-5
VCID: VC0145695
InChI: InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3
SMILES: CCO
Molecular Formula: CH3CH2OH
C2H6O
CH3CH2OH
C2H6O
Molecular Weight: 46.07 g/mol

Ethanol

CAS No.: 64-17-5

Reference Standards

VCID: VC0145695

Molecular Formula: CH3CH2OH
C2H6O
CH3CH2OH
C2H6O

Molecular Weight: 46.07 g/mol

Purity: >99.8%

Ethanol - 64-17-5

CAS No. 64-17-5
Product Name Ethanol
Molecular Formula CH3CH2OH
C2H6O
CH3CH2OH
C2H6O
Molecular Weight 46.07 g/mol
IUPAC Name ethanol
Standard InChI InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3
Standard InChIKey LFQSCWFLJHTTHZ-UHFFFAOYSA-N
Impurities ...The purpose of this study was to compare aluminum levels in fresh, and stored, canned beer representative of U.S. quality draft. ...two brands of beer, A and B, held at two different temperatures of 23 °C (room temperature) and 5 °C (refrigerated) over a period of 5 months. Room temperature beer was found to contain more aluminum (108 ug/L) than refrigerated beer and brand A at room temperature had significantly more aluminum content (546 ug/L) than brand B (414 ug/L) at the end of the duration of storage period. Aluminum content changes from day 0 to day 150 were significant.
SMILES CCO
Canonical SMILES CCO
Boiling Point 173.3 °F at 760 mm Hg (NTP, 1992)
78.2 °C
78.24 °C
78 °C
173°F
Colorform Clear, colorless, very mobile liquid
Density 0.79 at 68 °F (USCG, 1999)
d204 0.79
0.7893 g/cu cm at 20 °C
Relative density (water = 1): 0.79
< 0.810
0.79
Flash Point 55 °F (NTP, 1992)
14.0 °C (57.2 °F) - closed cup
Table: Flash Point for Ethyl Alcohol and Water [Table#229]

55 °F (13 °C) (closed cup)
12.0 °C c.c.
55°F
Melting Point -173.4 °F (NTP, 1992)
-114.1 °C
Fp -117.3 ° (-112.3 °)
-114.14 °C
-114.1°C
-114 °C
-173°F
Physical Description Ethanol with a small amount of an adulterant added so as to be unfit for use as a beverage.
Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55°F. Density 6.5 lb / gal. Vapors are heavier than air.
Liquid; OtherSolid, Liquid; WetSolid
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Clear, colourless, mobile liquid with a characteristic odour and a burning taste
Clear, colorless liquid with a weak, ethereal, vinous odor.
Description Ethanol, also known as ethyl alcohol or 1-hydroxyethane, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Ethanol is a drug which is used for therapeutic neurolysis of nerves or ganglia for the relief of intractable chronic pain in such conditions as inoperable cancer and trigeminal neuralgia (tic douloureux), in patients for whom neurosurgical procedures are contraindicated. Ethanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethanol has been found throughout most human tissues, and has also been detected in most biofluids, including urine, feces, blood, and sweat. Within the cell, ethanol is primarily located in the cytoplasm, peroxisome and myelin sheath. Ethanol exists in all eukaryotes, ranging from yeast to humans. Ethanol participates in a number of enzymatic reactions. In particular, Ethanol can be converted into acetaldehyde; which is mediated by the enzyme alcohol dehydrogenase 1B. Furthermore, Ethanol can be converted into acetaldehyde through its interaction with the enzyme cytochrome P450 2E1. Finally, Ethanol can be biosynthesized from acetaldehyde through the action of the enzyme alcohol dehydrogenase. In humans, ethanol is involved in the ethanol degradation pathway and the disulfiram action pathway. Outside of the human body, ethanol can be found in corn and safflower. This makes ethanol a potential biomarker for the consumption of these food products. Ethanol is a potentially toxic compound. Ethanol has been found to be associated with several diseases known as cervical myelopathy, kidney disease, and lung cancer; ethanol has also been linked to the inborn metabolic disorders including celiac disease.
Ethanol is a primary alcohol that is ethane in which one of the hydrogens is substituted by a hydroxy group. It has a role as an antiseptic drug, a polar solvent, a neurotoxin, a central nervous system depressant, a teratogenic agent, a NMDA receptor antagonist, a protein kinase C agonist, a disinfectant, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a primary alcohol, an alkyl alcohol, a volatile organic compound and a member of ethanols. It is a conjugate acid of an ethoxide.
Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55°F. Density 6.5 lb / gal. Vapors are heavier than air.
Purity >99.8%
Shelf Life Stable under recommended storage conditions.
Solubility greater than or equal to 100 mg/mL at 73° F (NTP, 1992)
1000000 mg/L (at 25 °C)
21.71 M
1000 mg/mL at 25 °C
In water, miscible /1X10+6 mg/L/ at 25 °C
Miscible with ethyl ether, acetone, chloroform; soluble in benzene
Miscible with many organic solvents
1000.0 mg/mL
Solubility in water: miscible
Soluble in water
Miscible
Synonyms Ethyl Alcohol; 100C.NPA; AHD 2000; Alcare Hand Degermer; Alcohol; Potato Alcohol; Sterillium Rub; Surfin 96; Synasol; Tecsol; Tecsol C; Vinic Alcohol
Vapor Density 1.59 (NTP, 1992) (Relative to Air)
1.59 (Air = 1)
Relative vapor density (air = 1): 1.6
1.59
Vapor Pressure 40 mm Hg at 66 °F ; 50 mm Hg at 77° F (NTP, 1992)
59.27 mmHg
59.3 mm Hg at 25 °C /Extrapolated/
Vapor pressure, kPa at 20 °C: 5.8
44 mmHg
PubChem Compound 702
Last Modified Nov 11 2021
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